![molecular formula C6H10N2O B1601740 1-(ethoxymethyl)-1H-imidazole CAS No. 67319-04-4](/img/structure/B1601740.png)
1-(ethoxymethyl)-1H-imidazole
Overview
Description
1-(Ethoxymethyl)-1H-imidazole is an organic compound that is widely used in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has gained significant attention due to its potential applications in various fields, including medicinal chemistry, material science, and catalysis.
Scientific Research Applications
Corrosion Inhibition
- Electrochemical Examination for Stainless Steel : Novel ionic liquids, including derivatives of 1-(ethoxymethyl)-1H-imidazole, have been found to be effective corrosion inhibitors for stainless steel in acidic solutions. These ionic liquids, such as 3-(2-ethoxymethyl)-1-octyl-1H-imidazol-3-ium chloride, significantly inhibit both cathodic and anodic corrosion processes. Their inhibitory effect is attributed to their adsorption potential, as evidenced by various electrochemical measurements and theoretical simulations (El-Katori et al., 2021).
Biological and Pharmaceutical Studies
Pharmacological Evaluation : 1H-imidazoles, including derivatives with ethoxymethyl groups, have been studied for their biological activity. The introduction of ethyl chains and chlorine substituents in these compounds exhibited hormonal activity in estrogen receptor-positive cells and showed significant antiproliferative effects against certain cancer cell lines. These derivatives also demonstrated strong inhibitory effects on cyclooxygenase enzymes, indicating a potential action in the arachidonic acid cascade (Wiglenda et al., 2005).
Synthesis of Novel Derivatives for Biological Studies : Research has focused on synthesizing novel 1H-imidazole derivatives, such as 1-(naphthylalkyl)-1H-imidazoles, which have demonstrated potent anticonvulsant activity. These compounds, containing various functional groups, including ethoxymethyl, have shown a high therapeutic index in preclinical studies, indicating their potential for development into therapeutic agents (Walker et al., 1981).
Chemical Sensing and Imaging
- PET-Based Chemosensors : Derivatives of this compound have been used in creating photoinduced electron transfer (PET) chemosensors, particularly for detecting metal ions like Zn(II). The binding of these ions to the chemosensor significantly enhances its luminescence, making it a valuable tool for metal ion detection in various applications (Salman et al., 2006).
properties
IUPAC Name |
1-(ethoxymethyl)imidazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-2-9-6-8-4-3-7-5-8/h3-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAJJXKGFPILYBO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCN1C=CN=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00515361 | |
Record name | 1-(Ethoxymethyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00515361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67319-04-4 | |
Record name | 1-(Ethoxymethyl)-1H-imidazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=67319-04-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Ethoxymethyl)-1H-imidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00515361 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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